Cas no 1784285-89-7 (8-Chloroisoquinolin-4-amine)

• Product Name: 8-Chloroisoquinolin-4-amine
• CAS No: 1784285-89-7
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD28133470
• CID: 4616058
• PubChem ID: 84718076
• Update Time: 2025-05-20

8-Chloroisoquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-Chloroisoquinolin-4-amine
• AMY26465
• EN300-6480769
• 4-Isoquinolinamine, 8-chloro-
• AKOS024127054
• AS-32817
• MFCD28133470
• CHEMBL4854021
• 1784285-89-7

• MDL： MFCD28133470
• Inchi： 1S/C9H7ClN2/c10-8-3-1-2-6-7(8)4-12-5-9(6)11/h1-5H,11H2
• InChI Key： XOYPXBDIHGQDKV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(=CN=CC=21)N

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 393.2±27.0 °C at 760 mmHg
• Flash Point: 191.6±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-Chloroisoquinolin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Chloroisoquinolin-4-amine

Research Brief on 8-Chloroisoquinolin-4-amine (CAS: 1784285-89-7): Recent Advances and Applications in Chemical Biology and Medicine

8-Chloroisoquinolin-4-amine (CAS: 1784285-89-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging pharmacological applications.

One of the most notable advancements in the study of 8-Chloroisoquinolin-4-amine is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have identified 8-Chloroisoquinolin-4-amine as a promising scaffold for designing selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases, such as JAK2 and CDK9, with IC50 values in the nanomolar range. These findings highlight its potential as a lead compound for targeted cancer therapies.

In addition to its kinase inhibitory properties, 8-Chloroisoquinolin-4-amine has been investigated for its antimicrobial activity. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibiotic, particularly in the face of rising antibiotic resistance.

The synthetic accessibility of 8-Chloroisoquinolin-4-amine has also been a focus of recent research. A novel, high-yield synthesis route was described in a 2022 publication in Organic Letters, which utilized a palladium-catalyzed cross-coupling reaction to efficiently produce the compound. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional synthetic routes, aligning with the principles of green chemistry.

Beyond its direct biological activities, 8-Chloroisoquinolin-4-amine serves as a versatile building block in medicinal chemistry. Its structure allows for diverse functionalization, enabling the creation of libraries of derivatives for high-throughput screening. Recent work published in ACS Combinatorial Science showcased its use in generating a series of compounds with varied pharmacological profiles, underscoring its utility in drug discovery pipelines.

In conclusion, 8-Chloroisoquinolin-4-amine (CAS: 1784285-89-7) represents a multifaceted compound with significant potential in chemical biology and medicine. Its roles as a kinase inhibitor scaffold, antimicrobial agent, and synthetic intermediate highlight its broad applicability. Future research directions may include optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models of disease. As the field advances, this compound is poised to contribute meaningfully to the development of novel therapeutics.